5-Pentacosylbenzene-1,3-diol
5-Pentacosylbenzene-1,3-diol
5-N-Pentacosylresorcinol belongs to the class of organic compounds known as resorcinols. Resorcinols are compounds containing a resorcinol moiety, which is a benzene ring bearing two hydroxyl groups at positions 1 and 3. 5-N-Pentacosylresorcinol is considered to be a practically insoluble (in water) and relatively neutral molecule. 5-N-Pentacosylresorcinol has been primarily detected in blood. Within the cell, 5-N-pentacosylresorcinol is primarily located in the membrane (predicted from logP). Outside of the human body, 5-N-pentacosylresorcinol can be found in a number of food items such as barley, oat, pasta, and common wheat. This makes 5-N-pentacosylresorcinol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
70110-61-1
VCID:
VC0021454
InChI:
InChI=1S/C31H56O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29-26-30(32)28-31(33)27-29/h26-28,32-33H,2-25H2,1H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O
Molecular Formula:
C31H56O2
Molecular Weight:
460.8 g/mol
5-Pentacosylbenzene-1,3-diol
CAS No.: 70110-61-1
Reference Standards
VCID: VC0021454
Molecular Formula: C31H56O2
Molecular Weight: 460.8 g/mol
| CAS No. | 70110-61-1 |
|---|---|
| Product Name | 5-Pentacosylbenzene-1,3-diol |
| Molecular Formula | C31H56O2 |
| Molecular Weight | 460.8 g/mol |
| IUPAC Name | 5-pentacosylbenzene-1,3-diol |
| Standard InChI | InChI=1S/C31H56O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29-26-30(32)28-31(33)27-29/h26-28,32-33H,2-25H2,1H3 |
| Standard InChIKey | GDJMJAKVVSGNLA-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O |
| Appearance | Powder |
| Description | 5-N-Pentacosylresorcinol belongs to the class of organic compounds known as resorcinols. Resorcinols are compounds containing a resorcinol moiety, which is a benzene ring bearing two hydroxyl groups at positions 1 and 3. 5-N-Pentacosylresorcinol is considered to be a practically insoluble (in water) and relatively neutral molecule. 5-N-Pentacosylresorcinol has been primarily detected in blood. Within the cell, 5-N-pentacosylresorcinol is primarily located in the membrane (predicted from logP). Outside of the human body, 5-N-pentacosylresorcinol can be found in a number of food items such as barley, oat, pasta, and common wheat. This makes 5-N-pentacosylresorcinol a potential biomarker for the consumption of these food products. |
| PubChem Compound | 155463 |
| Last Modified | Nov 11 2021 |
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